Cas no 2228638-75-1 (3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine
• CAS No: 2228638-75-1
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6568326
• PubChem ID: 165802053
• Update Time: 2025-05-19

3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine
• 3-[(2-bromo-3-fluorophenyl)methyl]-3-methoxyazetidine
• 2228638-75-1
• EN300-1904175

• Inchi： 1S/C11H13BrFNO/c1-15-11(6-14-7-11)5-8-3-2-4-9(13)10(8)12/h2-4,14H,5-7H2,1H3
• InChI Key： RQVIKWQZTQHFNP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1(CNC1)OC)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine

Introduction to 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine (CAS No: 2228638-75-1)

3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine, identified by the Chemical Abstracts Service Number (CAS No) 2228638-75-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure known for its potential biological activity. The presence of both bromo and fluoro substituents on the aromatic ring, combined with a methoxy group and a methyl side chain, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural features of 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine are meticulously designed to interact with biological targets in a specific manner. The bromo substituent, located at the 2-position of the phenyl ring, enhances electrophilic reactivity, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for further derivatization and optimization of lead compounds. Concurrently, the fluoro group at the 3-position introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system and influence binding affinity to biological targets.

The methoxy group on the azetidine ring provides additional functional diversity, allowing for further chemical modifications such as etherification or oxidation. These modifications can lead to novel analogs with enhanced pharmacological properties. The methyl side chain extends from the nitrogen atom of the azetidine ring, contributing to steric interactions and potentially influencing solubility and metabolic stability. Such structural complexity makes 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine a promising candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores in drug development. Azetidine scaffolds are known for their ability to mimic larger cyclic structures like cyclohexane or piperidine, which are common motifs in biologically active molecules. The compact nature of azetidine allows for efficient binding to protein targets, often leading to high affinity interactions. Furthermore, the presence of nitrogen in the ring can facilitate hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

One of the most compelling aspects of 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged its unique structural features to develop novel compounds targeting various diseases. For instance, studies have shown that azetidine derivatives can exhibit inhibitory activity against enzymes involved in cancer progression, inflammation, and infectious diseases. The bromo and fluoro substituents provide handles for further functionalization, enabling chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these molecules.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Heterocycles are prevalent in many FDA-approved drugs due to their ability to interact with biological targets in multiple ways. 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine exemplifies this trend by combining several key structural elements that enhance its potential as a drug candidate. The combination of halogenated aromatic rings and an azetidine core creates a molecule with both rigidity and flexibility, allowing it to adapt to various binding pockets.

Recent advances in computational chemistry have further accelerated the development of novel heterocyclic compounds like 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets before conducting expensive wet lab experiments. This approach has significantly reduced the time and cost associated with drug discovery while improving success rates. By leveraging computational tools, scientists can optimize the structure of 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine to enhance its potency, selectivity, and pharmacokinetic profile.

The synthesis of 3-(2-bromo-3-fluorophenyl)methyl-3-methoxyazetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation reactions at specific positions on the aromatic ring, followed by nucleophilic substitution reactions to introduce functional groups such as methoxy and methyl groups. Advances in synthetic methodologies have enabled more efficient and sustainable production processes for complex heterocyclic compounds like this one.

In conclusion, 3-(2-bromo-3-fluorophenyl)methyl- 3-methoxyazetidine (CAS No: 2228638-75-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play an important role in future drug discovery efforts.